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Introduction

MK-8722 is a potent, orally bioavailable, allosteric activator of 5'-AMP-activated protein kinase
(AMPK), a central regulator of cellular energy homeostasis.[1][2][3] As a pan-activator, MK-
8722 stimulates all 12 mammalian AMPK isoforms.[3][4] Activation of AMPK, particularly in
skeletal muscle, has been shown to induce robust, insulin-independent glucose uptake.[2] This
makes MK-8722 a valuable tool for studying glucose metabolism and for the development of
therapeutics targeting metabolic disorders such as type 2 diabetes.

These application notes provide a detailed protocol for measuring the effect of MK-8722 on
glucose uptake in a cell-based assay using the fluorescent glucose analog 2-[N-(7-nitrobenz-2-
oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG).

Mechanism of Action: MK-8722 and Glucose Uptake

MK-8722 directly binds to and allosterically activates AMPK complexes. This activation mimics
the effects of exercise by stimulating downstream pathways that lead to increased glucose
transport into cells. A key mechanism is the enhanced translocation of the glucose transporter
type 4 (GLUT4) from intracellular vesicles to the plasma membrane, thereby increasing the
capacity of the cell to take up glucose from the extracellular environment.

Data Presentation: In Vitro Activity of MK-8722
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The following table summarizes the in vitro potency of MK-8722 in activating various AMPK
complexes. While direct EC50 values for 2-NBDG uptake are not readily available in the public
domain, the activation of AMPK is the direct upstream event leading to glucose uptake. It is
therefore expected that the dose-response for glucose uptake will be in a similar range.

Parameter Value Source
EC50 for AMPK Activation

~1-60nM [4]
(pan-AMPK)
EC50 for B1-containing

~1-6nM [4]
pAMPK complexes
EC50 for 32-containing

~15-63 nM [4]

pPpAMPK complexes

In vivo studies have demonstrated that once-daily oral administration of MK-8722 leads to a
dose-dependent lowering of blood glucose levels in mouse models of diabetes.[4]

Experimental Protocols
2-NBDG Glucose Uptake Assay in Cultured Cells

This protocol is designed for adherent cells (e.g., C2C12 myotubes, L6 myotubes, or 3T3-L1
adipocytes) cultured in a 96-well plate. It can be adapted for other cell types and plate formats.

Materials:

MK-8722 (dissolved in DMSO)

e Cell line of interest (e.g., C2C12, L6, 3T3-L1)

o Complete culture medium (e.g., DMEM with 10% FBS)

e Glucose-free DMEM or Krebs-Ringer-HEPES (KRH) buffer

e 2-NBDG (2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)Jamino]-2-deoxy-D-glucose)

o Phosphate-buffered saline (PBS)
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o Fluorescence plate reader (Excitation: ~485 nm, Emission: ~535 nm)
e 96-well black, clear-bottom tissue culture plates

Protocol:

o Cell Seeding:

o Seed cells in a 96-well black, clear-bottom plate at a density that will result in 80-90%
confluency on the day of the assay.

o Incubate overnight at 37°C in a 5% CO2 incubator.

e Cell Starvation:

[¢]

The following day, gently aspirate the complete culture medium.

Wash the cells once with warm PBS.

[e]

[e]

Add 100 pL of glucose-free DMEM or KRH buffer to each well.

o

Incubate for 1-2 hours at 37°C to deplete intracellular glucose.
e Compound Treatment:

o Prepare serial dilutions of MK-8722 in glucose-free medium. A final concentration range of
1 nM to 10 uM is recommended to capture the full dose-response curve. Include a vehicle
control (DMSO).

o Carefully remove the starvation medium and add 90 uL of the MK-8722 dilutions or vehicle
control to the respective wells.

o Incubate for 30-60 minutes at 37°C.
e 2-NBDG Incubation:

o Prepare a working solution of 2-NBDG in glucose-free medium. A final concentration of
100-200 pM is a good starting point, but may need to be optimized for your specific cell
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line.
o Add 10 pL of the 2-NBDG working solution to each well (for a final volume of 100 pL).

o Incubate for 30-60 minutes at 37°C. Protect the plate from light during this incubation.

e Termination of Uptake and Measurement:

[e]

Aspirate the 2-NBDG containing medium.

o Wash the cells twice with 100 pL of ice-cold PBS to stop the glucose uptake and remove
extracellular 2-NBDG.

o After the final wash, add 100 uL of PBS or a cell lysis buffer to each well.

o Measure the fluorescence in a plate reader with excitation at ~485 nm and emission at
~535 nm.

Data Analysis:
e Subtract the background fluorescence (wells with no cells) from all readings.

o Normalize the fluorescence intensity of the treated wells to the vehicle control to determine
the fold-change in glucose uptake.

» Plot the fold-change in glucose uptake against the log of the MK-8722 concentration.

o Use a non-linear regression analysis (e.g., sigmoidal dose-response) to calculate the EC50
value.

Visualizations

Extracellular Cell

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: MK-8722 signaling pathway for glucose uptake.
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Caption: Experimental workflow for the 2-NBDG glucose uptake assay.
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Caption: Logical flow from MK-8722 to increased glucose uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Glucose Uptake
Assays with MK-8722]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609113#glucose-uptake-assays-with-mk-8722]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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